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Introduction

Cephalexin, a first-generation cephalosporin antibiotic, is a widely prescribed medication for

the treatment of various bacterial infections. Its therapeutic efficacy is contingent upon the rate

and extent to which the active ingredient is absorbed and becomes available at the site of

action. For generic formulations to be considered interchangeable with the innovator product,

they must demonstrate bioequivalence. This guide provides a comprehensive comparison of

generic cephalexin formulations, supported by experimental data and detailed methodologies,

to assist researchers, scientists, and drug development professionals in evaluating their

bioequivalence.

In Vivo Bioequivalence Studies
In vivo bioequivalence studies are the gold standard for assessing the therapeutic equivalence

between a generic (test) and a reference (innovator) drug product. These studies are typically

conducted in healthy volunteers under controlled conditions.
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A standard in vivo bioequivalence study for cephalexin follows a randomized, two-period, two-

sequence, crossover design.[1]

Subject Selection: Healthy adult male and non-pregnant, non-lactating female volunteers are

recruited for the study.[2][3][4] Inclusion criteria typically include an age range of 18-55 years

and a body mass index between 18 and 27.5.[2][3] A thorough medical history, physical

examination, and laboratory tests are conducted to ensure the subjects are in good health.[3]

Study Design: The study is an open-label, randomized, single-dose, two-period, two-

sequence, crossover study under fasting conditions.[1][2] A washout period of at least 7 days

is maintained between the two periods.[1]

Drug Administration: After an overnight fast, subjects receive a single oral dose of either the

test or reference cephalexin formulation.[5] The specific dosage administered is determined

by the study protocol, for example, a 500 mg dose.[6]

Blood Sampling: Blood samples are collected at predetermined time intervals before and

after drug administration. A typical sampling schedule includes samples taken at 0 (pre-

dose), 0.25, 0.5, 0.75, 1, 1.33, 1.66, 2, 2.5, 3, 4, 5, 6, and 8 hours post-dose.[5]

Plasma Analysis: The collected blood samples are processed to obtain plasma, which is then

analyzed to determine the concentration of cephalexin. High-performance liquid

chromatography (HPLC) with UV detection is a common and reliable analytical method for

this purpose.[5][7] More recently, liquid chromatography-tandem mass spectrometry (LC-

MS/MS) has also been employed for its high sensitivity and specificity.[8]

Pharmacokinetic Analysis: The plasma concentration-time data for each subject is used to

calculate key pharmacokinetic parameters, including:

Cmax: Maximum plasma concentration.

AUC0-t: Area under the plasma concentration-time curve from time zero to the last

measurable concentration.

AUC0-∞: Area under the plasma concentration-time curve from time zero to infinity.

Tmax: Time to reach the maximum plasma concentration.
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t½: Elimination half-life.[1]

Statistical Analysis: The pharmacokinetic parameters are statistically analyzed to determine if

the test and reference products are bioequivalent. The 90% confidence intervals for the ratio

of the geometric means (test/reference) of Cmax and AUC must fall within the acceptance

range of 80.00% to 125.00%.[1][8]

Data Presentation: Pharmacokinetic Parameters of Cephalexin Formulations

The following tables summarize pharmacokinetic data from various bioequivalence studies on

cephalexin.

Table 1: Pharmacokinetic Parameters of Cephalexin 250 mg Powder for Oral Suspension

(Fasting)[1]

Parameter
Test Product (Mean
± SD)

Reference Product
(Mean ± SD)

Geometric Mean
Ratio (90% CI)

AUC0-t (ng·h/mL) 19622.05 ± 5020.31 19124.08 ± 3388.27
101.34% (97.48% -

105.35%)

Cmax (ng/mL) 13305.52 ± 3290.83 14920.71 ± 3404.05
88.78% (80.73% -

97.64%)

Tmax (h) 0.75 (0.50-1.25) 0.50 (0.50-0.75) N/A

t½ (h) 0.92 ± 0.22 0.91 ± 0.16 N/A

Table 2: Pharmacokinetic Parameters of Cephalexin 250 mg Formulations in Healthy Chinese

Subjects[8]
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Condition Parameter
Test Preparation
(Mean ± SD)

Reference
Preparation (Mean
± SD)

Fasting Cmax (μg/mL) 12.59 ± 2.65 12.72 ± 2.28

AUC0-8h (h·μg/mL) 20.43 ± 3.47 20.66 ± 3.38

AUC0-∞ (h·μg/mL) 20.77 ± 3.53 21.02 ± 3.45

Fed Cmax (μg/mL) 5.25 ± 0.94 5.23 ± 0.80

AUC0-10h (h·μg/mL) 16.92 ± 2.03 17.09 ± 2.31

AUC0-∞ (h·μg/mL) 17.33 ± 2.09 17.67 ± 2.45

Table 3: Pharmacokinetic Parameters of Three Cephalexin 500 mg Formulations in Healthy

Malay Volunteers[9]

Formulation
Cmax (μg/mL)
(Mean ± SD)

AUC0-6 (μg·h/mL)
(Mean ± SD)

AUC0-∞ (μg·h/mL)
(Mean ± SD)

Ospexin® (Reference) 17.39 ± 4.15 28.90 ± 5.70 30.07 ± 5.94

MPI Cephalexin®

Tablet
18.29 ± 3.01 30.02 ± 4.80 31.33 ± 5.18

MPI Cephalexin®

Capsule
18.25 ± 3.92 30.04 ± 5.13 31.22 ± 5.29
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Caption: Workflow of a typical in vivo bioequivalence study for cephalexin.
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In Vitro Dissolution Testing
In vitro dissolution testing is a critical quality control tool and can sometimes be used to support

a biowaiver for in vivo bioequivalence studies, particularly for a Biopharmaceutics Classification

System (BCS) Class 1 drug like cephalexin.[5][7] This testing evaluates the rate and extent to

which the drug dissolves from its dosage form in a specified medium.

Experimental Protocol: In Vitro Dissolution

The following protocols are based on United States Pharmacopeia (USP) standards and

published studies.

For Immediate-Release Tablets:[10]

Apparatus: USP Apparatus 1 (basket) with a 40-mesh cloth.[11]

Dissolution Medium: 900 mL of deionized water.[10][11]

Temperature: 37.0 ± 0.5 °C.[10]

Rotation Speed: 100 rpm.[10][11]

Sampling Times: Samples are withdrawn at multiple time points, such as 5, 10, 15, 20, 30,

and 45 minutes.[10]

Analytical Method: The amount of dissolved cephalexin is determined by UV

spectrophotometry at a wavelength of 262 nm or by HPLC.[10][12]

For Extended-Release Tablets:[13]

Apparatus: USP Apparatus 1 (basket).

Dissolution Medium: A two-stage dissolution is employed to simulate gastrointestinal transit.

Acid Stage (First 1-2 hours): 900 mL of 0.01 N HCl or 0.1 N HCl.[12][13]

Buffer Stage (Up to 12 hours): The acid medium is replaced with 900 mL of phosphate

buffer (pH 6.8).[12][13]
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Temperature: 37.0 ± 0.5 °C.[13]

Rotation Speed: 100 rpm.[13]

Sampling Times: Samples are taken at various intervals throughout the acid and buffer

stages.

Analytical Method: Quantification of dissolved cephalexin is performed using HPLC or UV

spectrophotometry.[13]

Data Presentation: Comparative Dissolution Profiles

Table 4: Dissolution of Immediate-Release Cephalexin 500 mg Tablets[14]

Time (min)
Product A (% Dissolved ±
SD)

Product B (% Dissolved ±
SD)

5 60.5 ± 5.2 65.8 ± 7.1

10 78.2 ± 4.8 82.1 ± 6.5

15 85.3 ± 3.9 89.0 ± 5.4

20 89.1 ± 3.5 92.3 ± 4.7

30 93.2 ± 2.9 95.8 ± 3.6

45 96.5 ± 2.1 98.2 ± 2.8
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Caption: General workflow for in vitro dissolution testing of cephalexin.
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Conclusion

The bioequivalence of generic cephalexin formulations is established through rigorous in vivo

and in vitro testing. The data presented demonstrates that various generic formulations meet

the stringent criteria for bioequivalence when compared to reference products, as evidenced by

their comparable pharmacokinetic profiles.[1][8][9] Dissolution testing serves as a crucial

quality control measure, ensuring consistent product performance.[10][14] For researchers and

drug development professionals, a thorough understanding of these experimental protocols

and the resulting comparative data is essential for the successful development and approval of

generic cephalexin products. It is important to note that while many studies show

bioequivalence, some have highlighted significant differences between formulations,

underscoring the need for stringent regulatory control.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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